![molecular formula C19H21ClN2OS B6269956 N-{[4-(1-aminoethyl)phenyl]methyl}-6-methyl-1-benzothiophene-3-carboxamide hydrochloride CAS No. 2639413-99-1](/img/no-structure.png)
N-{[4-(1-aminoethyl)phenyl]methyl}-6-methyl-1-benzothiophene-3-carboxamide hydrochloride
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Overview
Description
The compound is a complex organic molecule, likely containing an amine group (NH2) and a benzothiophene group (a bicyclic compound with a benzene ring fused to a thiophene ring). The presence of these functional groups could give the compound certain chemical properties, such as reactivity with acids and bases, and potential bioactivity .
Synthesis Analysis
The synthesis of such a compound would likely involve several steps, starting with the synthesis of the benzothiophene and amine precursors, followed by their coupling. The exact synthesis route would depend on the specific reactivity of the precursors and the desired configuration of the final product .Molecular Structure Analysis
The molecular structure of a compound like this could be determined using techniques such as X-ray crystallography, NMR spectroscopy, and mass spectrometry. These techniques can provide information on the arrangement of atoms in the molecule and the types of bonds present .Chemical Reactions Analysis
The compound’s reactivity would depend on its functional groups. For example, the amine group might react with acids to form ammonium salts, while the benzothiophene group might undergo electrophilic aromatic substitution reactions .Physical And Chemical Properties Analysis
The physical and chemical properties of the compound, such as its solubility, melting point, and stability, could be determined using various analytical techniques. For example, its solubility could be tested in different solvents, its melting point could be determined using a melting point apparatus, and its stability could be assessed by monitoring its decomposition over time under different conditions .Mechanism of Action
Safety and Hazards
Future Directions
Properties
{ "Design of the Synthesis Pathway": "The synthesis pathway for N-{[4-(1-aminoethyl)phenyl]methyl}-6-methyl-1-benzothiophene-3-carboxamide hydrochloride involves the reaction of 4-(1-aminoethyl)benzaldehyde with 6-methyl-1-benzothiophene-3-carboxylic acid to form the intermediate product, which is then reacted with hydrochloric acid to obtain the final product as a hydrochloride salt.", "Starting Materials": [ "4-(1-aminoethyl)benzaldehyde", "6-methyl-1-benzothiophene-3-carboxylic acid", "Hydrochloric acid" ], "Reaction": [ "Step 1: 4-(1-aminoethyl)benzaldehyde is reacted with 6-methyl-1-benzothiophene-3-carboxylic acid in the presence of a suitable solvent and a coupling agent such as N,N'-dicyclohexylcarbodiimide (DCC) to form the intermediate product N-{[4-(1-aminoethyl)phenyl]methyl}-6-methyl-1-benzothiophene-3-carboxamide.", "Step 2: The intermediate product is then treated with hydrochloric acid to obtain the final product N-{[4-(1-aminoethyl)phenyl]methyl}-6-methyl-1-benzothiophene-3-carboxamide hydrochloride as a hydrochloride salt.", "Overall reaction: 4-(1-aminoethyl)benzaldehyde + 6-methyl-1-benzothiophene-3-carboxylic acid + DCC → N-{[4-(1-aminoethyl)phenyl]methyl}-6-methyl-1-benzothiophene-3-carboxamide → N-{[4-(1-aminoethyl)phenyl]methyl}-6-methyl-1-benzothiophene-3-carboxamide hydrochloride" ] } | |
2639413-99-1 | |
Molecular Formula |
C19H21ClN2OS |
Molecular Weight |
360.9 |
Purity |
93 |
Origin of Product |
United States |
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